Cas no 2640960-82-1 (4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640960-82-1
• MF: C₁₃H₂₁N₅O₂
• MW: 279.338142156601
• CID: 5317664
• PubChem ID: 155800045
• Update Time: 2025-10-28

4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2640960-82-1
• 4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• F6753-1001
• AKOS040724517
• [4-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C13H21N5O2/c1-16-12(14-10-15-16)9-17-6-7-20-11(8-17)13(19)18-4-2-3-5-18/h10-11H,2-9H2,1H3
• InChI Key： VZHVTQMZNOMHOS-UHFFFAOYSA-N
• SMILES： C(C1OCCN(CC2N(C)N=CN=2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 279.16952493g/mol
• Monoisotopic Mass: 279.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.2±60.0 °C(Predicted)
• pka: 4.84±0.10(Predicted)

Additional information on 4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

4-[(1-Methyl-1H-1,2,4-Triazol-5-Yl)Methyl]-2-(Pyrrolidine-1-Carbonyl)Morpholine: A Comprehensive Overview

4-[(1-Methyl-1H-1,2,4-Triazol-5-Yl)Methyl]-2-(Pyrrolidine-1-Carbonyl)Morpholine, also known by its CAS number 2640960-82-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of morpholines, which are six-membered ring structures containing an oxygen atom and a nitrogen atom. The presence of a 1-methyl-1H-1,2,4-triazolyl group and a pyrrolidine carbonyl group introduces unique functional properties that make this compound highly versatile.

The structure of this compound is characterized by the morpholine ring system, which serves as the central framework. The triazolyl group attached to the morpholine ring at the 4-position adds aromatic stability and potential for hydrogen bonding interactions. Meanwhile, the pyrrolidine carbonyl group at the 2-position introduces amide functionality, enhancing the compound's ability to participate in various chemical reactions. These structural features make 4-[(1-Methyl-1H-1,2,4-Triazol-5-Yl)Methyl]-2-(Pyrrolidine-1-Carbonyl)Morpholine a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique combination of functional groups allows for diverse interactions with biological targets. For instance, the triazole moiety is known for its ability to form hydrogen bonds and act as a π-interacting group in protein-ligand interactions. This makes it particularly useful in designing molecules with high affinity for specific receptors or enzymes. Additionally, the pyrrolidine carbonyl group can serve as a site for further functionalization, enabling the creation of derivatives with tailored pharmacological properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The morpholine ring can be synthesized via cyclization reactions of appropriate diamine precursors. The introduction of the triazolyl and pyrrolidine carbonyl groups requires careful optimization to ensure high yields and purity. Researchers have explored various strategies to streamline this synthesis process, including microwave-assisted synthesis and catalytic methods.

The application of CAS No. 2640960-82-1 extends beyond pharmaceuticals. Its structural versatility makes it a candidate for materials science applications as well. For example, derivatives of this compound could be used as precursors for advanced polymers or as components in electronic materials due to their aromatic stability and functional diversity.

In conclusion, 4-[(1-Methyl-1H-1,2,4-Triazol-5-Yl)Methyl]-2-(Pyrrolidine-1-Carbonyl)Morpholine represents a promising compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups provide a foundation for further research into its potential uses in drug development and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.